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Compound of Interest

5-(Piperazin-1-yl)benzofuran-2-
Compound Name: ]
carboxamide

Cat. No.: B143904

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Piperazin-1-yl)benzofuran-2-carboxamide is a key intermediate in the synthesis of various
pharmacologically active compounds, including the antidepressant drug Vilazodone.[1]
Accurate and reliable analytical methods are crucial for quality control during the manufacturing
process and for pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) is
a robust and widely used technique for the separation, identification, and quantification of such
pharmaceutical intermediates and active pharmaceutical ingredients (APIs). This application
note provides a detailed protocol for the HPLC analysis of 5-(Piperazin-1-yl)benzofuran-2-
carboxamide.

Physicochemical Properties

A summary of the key physicochemical properties of 5-(Piperazin-1-yl)benzofuran-2-
carboxamide is presented in the table below.
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Property Value Reference

Molecular Formula C13H15N302 [2]

Molecular Weight 245.28 g/mol [2]

Appearance Off-White to Yellow Solid [3]
5-(piperazin-1-yl)-1-

UPAC Name be(:zF:)furan-2-c);)rboxamide 12

CAS Number 183288-46-2 [21131141[5]

Experimental Protocols

This section details the recommended HPLC method for the analysis of 5-(Piperazin-1-
yl)benzofuran-2-carboxamide. The method is adapted from established protocols for the

structurally related compound, Vilazodone.[6][7][8][9]

| hi it

Parameter

Recommended Condition

HPLC System

Standard HPLC system with a UV detector

C18 reverse-phase column (e.g., 250 mm x 4.6

Column ) )
mm, 5 um particle size)
) Acetonitrile and Water (50:50 v/v), with pH
Mobile Phase ) . . . .
adjusted to 3.3 with Glacial Acetic Acid.[9]
Flow Rate 1.0 mL/min
Detection Wavelength 240 nm
Injection Volume 20 pL

Column Temperature

Ambient (approximately 25°C)

Run Time

Approximately 10 minutes

Preparation of Standard Solution
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e Accurately weigh approximately 10 mg of 5-(Piperazin-1-yl)benzofuran-2-carboxamide
reference standard.

o Transfer the standard to a 100 mL volumetric flask.
e Dissolve the standard in the mobile phase and make up the volume to the mark.
e Sonicate for 15 minutes to ensure complete dissolution.

o From this stock solution, prepare a series of working standard solutions by further dilution
with the mobile phase to achieve concentrations within the desired calibration range.

Preparation of Sample Solution

o Accurately weigh a portion of the sample containing the equivalent of 10 mg of 5-(Piperazin-
1-yl)benzofuran-2-carboxamide.

Transfer the sample to a 100 mL volumetric flask.

Add approximately 70 mL of the mobile phase and sonicate for 15 minutes.

Allow the solution to cool to room temperature and dilute to the mark with the mobile phase.

Filter the solution through a 0.45 pum syringe filter into an HPLC vial before injection.

Data Presentation

The following tables provide expected quantitative data for the HPLC analysis of 5-(Piperazin-
1-yl)benzofuran-2-carboxamide, based on validated methods for the closely related
compound Vilazodone. These values should be validated for the specific compound and
instrumentation used.

Table 1: Expected Chromatographic Performance
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Parameter Expected Value
Retention Time (min) ~2.3[9]

Linearity Range (ug/mL) 25 - 795[9]
Correlation Coefficient (r2) >0.999

Table 2: Expected Method Sensitivity

Parameter Expected Value (pg/mL)

Limit of Detection (LOD) ~4.78[9]

Limit of Quantitation (LOQ) ~14.48[9]
Visualization

Experimental Workflow
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Caption: Workflow for the HPLC analysis of 5-(Piperazin-1-yl)benzofuran-2-carboxamide.
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Associated Signaling Pathway

5-(Piperazin-1-yl)benzofuran-2-carboxamide is a precursor to Vilazodone, an antidepressant
that acts as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A
receptor.[6] The following diagram illustrates the simplified serotonergic synapse and the
mechanism of action of related compounds.
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Caption: Simplified mechanism of action at the serotonergic synapse for related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d681da1?context=bbe
https://www.alchempharmtech.com/product/183288-46-2-2/
https://www.indiafinechemicals.com/en/products/detail/6100
https://www.indiafinechemicals.com/en/products/detail/6100
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2017-10-4-22
https://www.jgtps.com/admin/uploads/xQOZT1.pdf
http://www.orientjchem.org/vol37no1/stability-indicating-method-development-validation-and-forced-degradation-study-for-vilazodone-hydrochloride-api/
http://www.orientjchem.org/vol37no1/stability-indicating-method-development-validation-and-forced-degradation-study-for-vilazodone-hydrochloride-api/
https://www.researchgate.net/publication/319911336_STABILITY_INDICATING_HPLC_METHOD_FOR_DETERMINATION_OF_VILAZODONE_HYDROCHLORIDE
https://www.benchchem.com/product/b143904#hplc-analysis-of-5-piperazin-1-yl-benzofuran-2-carboxamide
https://www.benchchem.com/product/b143904#hplc-analysis-of-5-piperazin-1-yl-benzofuran-2-carboxamide
https://www.benchchem.com/product/b143904#hplc-analysis-of-5-piperazin-1-yl-benzofuran-2-carboxamide
https://www.benchchem.com/product/b143904#hplc-analysis-of-5-piperazin-1-yl-benzofuran-2-carboxamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

